Cas no 1695052-70-0 (4-bromo-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-bromo-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 1695052-70-0
• MF: C₉H₁₅BrN₄
• MW: 259.146200418472
• CID: 5824249
• PubChem ID: 107912125
• Update Time: 2025-05-25

4-bromo-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-bromo-1-[2-(1-pyrrolidinyl)ethyl]-
• 4-bromo-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine
• 1695052-70-0
• 4-Bromo-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine
• EN300-1108610

• Inchi： 1S/C9H15BrN4/c10-8-7-14(12-9(8)11)6-5-13-3-1-2-4-13/h7H,1-6H2,(H2,11,12)
• InChI Key： MOXSKOKXIIPCSP-UHFFFAOYSA-N
• SMILES： N1(CCN2CCCC2)C=C(Br)C(N)=N1

Computed Properties

• Exact Mass: 258.04801g/mol
• Monoisotopic Mass: 258.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 4-bromo-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine

Comprehensive Overview of 4-bromo-1-(2-(pyrrolidin-1-yl)ethyl)-1H-pyrazol-3-amine (CAS No. 1695052-70-0)

4-bromo-1-(2-(pyrrolidin-1-yl)ethyl)-1H-pyrazol-3-amine, with the CAS number 1695052-70-0, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a bromo substituent and a pyrrolidine moiety in its structure makes it a valuable intermediate for the synthesis of more complex molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their potential therapeutic applications. Researchers are particularly interested in 4-bromo-1-(2-(pyrrolidin-1-yl)ethyl)-1H-pyrazol-3-amine because of its unique structural features, which may contribute to its bioactivity. The compound's CAS registry number 1695052-70-0 is often searched in scientific databases, reflecting its relevance in current studies. Its molecular formula and weight, along with its physicochemical properties, are critical for understanding its behavior in various chemical and biological systems.

One of the key reasons for the growing interest in 4-bromo-1-(2-(pyrrolidin-1-yl)ethyl)-1H-pyrazol-3-amine is its potential role in the development of new pharmaceuticals. The pyrazole ring is a common scaffold in many drugs, and modifications to this core structure can lead to compounds with enhanced efficacy and selectivity. The bromo group, in particular, offers opportunities for further functionalization, making this compound a versatile building block in synthetic chemistry.

From a synthetic chemistry perspective, 4-bromo-1-(2-(pyrrolidin-1-yl)ethyl)-1H-pyrazol-3-amine is often utilized in cross-coupling reactions, which are pivotal in the construction of complex organic molecules. Its CAS number 1695052-70-0 is frequently referenced in patents and research papers, highlighting its importance in the field. The compound's stability and reactivity under various conditions make it a preferred choice for researchers working on drug discovery and material science projects.

Another area where 4-bromo-1-(2-(pyrrolidin-1-yl)ethyl)-1H-pyrazol-3-amine shows promise is in the study of enzyme inhibition. The pyrrolidine moiety in its structure can interact with biological targets, potentially leading to the development of enzyme inhibitors with therapeutic applications. This has led to increased searches for its CAS number 1695052-70-0 in academic and industrial research databases.

The compound's physicochemical properties, such as solubility, melting point, and stability, are also of great interest to researchers. These properties determine its suitability for various applications, including formulation development and drug delivery systems. Understanding these characteristics is essential for optimizing its use in pharmaceutical research.

In conclusion, 4-bromo-1-(2-(pyrrolidin-1-yl)ethyl)-1H-pyrazol-3-amine (CAS No. 1695052-70-0) is a compound of significant scientific and industrial interest. Its unique structural features, combined with its potential applications in drug discovery and synthetic chemistry, make it a valuable subject of study. As research continues to uncover new possibilities for this compound, its CAS number 1695052-70-0 will likely remain a key reference in the scientific community.